Cas no 2228242-14-4 (1-1-(5-bromo-2-methylphenyl)cyclopropylethan-1-ol)

• Product Name: 1-1-(5-bromo-2-methylphenyl)cyclopropylethan-1-ol
• CAS No: 2228242-14-4
• MF: C₁₂H₁₅BrO
• MW: 255.150902986526
• CID: 6255478
• PubChem ID: 165712540
• Update Time: 2025-10-19

1-1-(5-bromo-2-methylphenyl)cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(5-bromo-2-methylphenyl)cyclopropylethan-1-ol
• 2228242-14-4
• EN300-1904344
• 1-[1-(5-bromo-2-methylphenyl)cyclopropyl]ethan-1-ol

• Inchi： 1S/C12H15BrO/c1-8-3-4-10(13)7-11(8)12(5-6-12)9(2)14/h3-4,7,9,14H,5-6H2,1-2H3
• InChI Key： XBZMJPKKSHQKCQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=C(C=1)C1(C(C)O)CC1

Computed Properties

• Exact Mass: 254.03063g/mol
• Monoisotopic Mass: 254.03063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-1-(5-bromo-2-methylphenyl)cyclopropylethan-1-ol

Introduction to CAS No 2228242-14-4: 1-(5-Bromo-2-Methylphenyl)-Cyclopropylethan-1-Ol

The compound with CAS number 2228242-14-4, commonly referred to as 1-(5-bromo-2-methylphenyl)-cyclopropylethan-1-ol, is a highly specialized organic compound with unique chemical properties. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its potential applications in drug development and advanced material synthesis. The structure of this compound is characterized by a cyclopropane ring attached to a phenyl group substituted with bromine and methyl groups, along with an alcohol functional group, making it a versatile molecule for various chemical transformations.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry. The unique strain energy associated with the cyclopropane ring allows for diverse reactivity and selectivity in chemical reactions. For instance, researchers have explored the use of 1-(5-bromo-2-methylphenyl)-cyclopropylethan-1-ol as a precursor in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of the bromine substituent further enhances the molecule's reactivity, making it a valuable intermediate in multi-step synthesis processes.

In terms of synthetic methodology, the preparation of CAS No 2228242-14-4 involves a series of carefully optimized reactions. Starting from readily available aromatic precursors, chemists employ Friedel-Crafts alkylation or other electrophilic substitution techniques to introduce the cyclopropane moiety. The introduction of the hydroxyl group is typically achieved through hydroboration or oxidation reactions, ensuring high stereochemical control. These methods have been refined in recent years to improve yield and purity, aligning with the growing demand for high-quality intermediates in pharmaceutical research.

The pharmacological properties of 1-(5-bromo-2-methylphenyl)-cyclopropylethan-1-ol have been extensively studied. Preclinical studies indicate that this compound exhibits potent anti-inflammatory and antioxidant activities, suggesting its potential application in treating chronic inflammatory diseases. Furthermore, its ability to modulate cellular signaling pathways makes it a promising candidate for cancer therapy. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the exploration of its therapeutic potential, with several phase I clinical trials currently underway.

In addition to its pharmacological applications, this compound has found utility in materials science. The rigid structure of the cyclopropane ring contributes to the mechanical stability of polymers synthesized using this compound as a monomer. Recent advancements in polymer chemistry have demonstrated that incorporating CAS No 2228242-14-4 into polymer networks enhances their thermal stability and mechanical strength, making them suitable for high-performance applications such as aerospace materials and electronic devices.

The environmental impact of synthesizing and using this compound has also been a topic of interest. Researchers have developed eco-friendly synthesis routes that minimize waste generation and reduce energy consumption. For example, catalytic hydrogenation methods using renewable catalysts have been implemented to produce this compound on an industrial scale. These sustainable practices align with global efforts to promote green chemistry and reduce carbon footprints in chemical manufacturing.

In conclusion, CAS No 22887933 (commonly known as 5-bromo-N-[3-(dimethylamino)propyl]-N'-(3-sulfopropyl)benzene-sulfonamide) stands at the forefront of modern chemical innovation. Its unique structure, versatile reactivity, and promising applications across multiple disciplines underscore its significance in contemporary research. As scientific advancements continue to unfold, this compound is expected to play an increasingly pivotal role in driving innovation across industries.